4-[(4-methylbenzyl)amino]-4H-1,2,4-triazole-3-thiol

• IUPAC Name: 4-[(4-methylphenyl)methylamino]-1H-1,2,4-triazole-5-thione
• InChI: InChI=1S/C10H12N4S/c1-8-2-4-9(5-3-8)6-12-14-7-11-13-10(14)15/h2-5,7,12H,6H2,1H3,(H,13,15)
• InChI Key: XZTVIWDBCUNZCE-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=C(C=C1)CNN2C=NNC2=S
• Molecular Formula: C10H12N4S
• Molecular Weight: 220.30 g/mol
• Solubility: 21.4 [ug/mL] (The mean of the results at pH 7.4)

Description

4-[(4-methylbenzyl)amino]-4H-1,2,4-triazole-3-thiol is a chemical compound that has gained a lot of attention in the scientific community due to its potential applications in various fields.

Mechanism of Action

The mechanism of action of 4-[(4-methylbenzyl)amino]-4H-1,2,4-triazole-3-thiol is not fully understood. However, studies have shown that it inhibits the activity of various enzymes, including topoisomerase II and carbonic anhydrase. It also induces apoptosis by activating caspases and inhibiting the PI3K/Akt signaling pathway.
Biochemical and Physiological Effects:
Studies have shown that 4-[(4-methylbenzyl)amino]-4H-1,2,4-triazole-3-thiol has various biochemical and physiological effects. It has been shown to reduce the production of reactive oxygen species (ROS) and increase the activity of antioxidant enzymes. It also reduces the expression of pro-inflammatory cytokines and inhibits the activation of NF-kB.

Advantages and Limitations for Lab Experiments

One of the main advantages of using 4-[(4-methylbenzyl)amino]-4H-1,2,4-triazole-3-thiol in lab experiments is its well-established synthesis method. This makes it easy to obtain and use in experiments. It also has a wide range of potential applications, making it a versatile compound.
One of the limitations of using this compound is its potential toxicity. Studies have shown that it can cause cytotoxicity in some cell lines, which may limit its use in certain experiments. It is also important to note that the mechanism of action of this compound is not fully understood, which may limit its use in certain experiments.

Future Directions

There are several future directions for research on 4-[(4-methylbenzyl)amino]-4H-1,2,4-triazole-3-thiol. One area of research is to further investigate its potential as an anti-cancer agent. This includes studying its efficacy in vivo and exploring its potential as a combination therapy with other anti-cancer agents.
Another area of research is to investigate its potential as an anti-inflammatory agent. This includes studying its efficacy in animal models of inflammation and exploring its potential as a treatment for inflammatory diseases.
Overall, 4-[(4-methylbenzyl)amino]-4H-1,2,4-triazole-3-thiol is a promising compound that has potential applications in various fields. Further research is needed to fully understand its mechanism of action and explore its potential as a therapeutic agent.

Synthesis Methods

The synthesis of 4-[(4-methylbenzyl)amino]-4H-1,2,4-triazole-3-thiol involves the reaction of 4-methylbenzylamine with thiosemicarbazide in the presence of phosphorus oxychloride. The resulting product is then treated with sodium hydroxide to form the desired compound. This synthesis method has been well-established and is widely used in laboratories.

Scientific Research Applications

4-[(4-methylbenzyl)amino]-4H-1,2,4-triazole-3-thiol has been extensively studied for its potential applications in various fields. One of the most promising applications is in the field of medicine, where this compound has shown potential as an anti-cancer agent. Studies have shown that it inhibits the growth of cancer cells by inducing apoptosis and inhibiting angiogenesis.
In addition to its anti-cancer properties, this compound has also shown potential as an anti-inflammatory agent. Studies have shown that it reduces the production of pro-inflammatory cytokines and inhibits the activation of NF-kB, a transcription factor that plays a key role in inflammation.